![molecular formula C11H12N2 B1475500 2-Cyclopropyl-6-methylimidazo[1,2-a]pyridine CAS No. 1553030-31-1](/img/structure/B1475500.png)
2-Cyclopropyl-6-methylimidazo[1,2-a]pyridine
Overview
Description
“2-Cyclopropyl-6-methylimidazo[1,2-a]pyridine” is a chemical compound . Imidazo[1,2-a]pyridine derivatives, to which this compound belongs, have been shown to possess a broad range of biological activity .
Synthesis Analysis
Imidazo[1,2-a]pyridine derivatives can be synthesized through various strategies such as condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions . For example, 2-methylimidazo[1,2-a]pyridine can be formed by reacting 2-amino-1-propargylpyridinium and 2-amino-1-(2-bromoallyl)pyridinium bromides with sodium methoxide .Molecular Structure Analysis
The molecular structure of imidazo[1,2-a]pyridine derivatives can be established on the basis of X-ray structural analysis .Chemical Reactions Analysis
Imidazo[1,2-a]pyridine derivatives can undergo various chemical reactions. For instance, 2-methylimidazo[1,2-a]pyridine can react with bromine and iodine, providing 3-halo-2-methyl-1H-imidazo[1,2-a]pyridinium trihalides .Scientific Research Applications
Medicinal Chemistry
Imidazo[1,2-a]pyridines, which include 2-Cyclopropyl-6-methylimidazo[1,2-a]pyridine, are recognized as a “drug prejudice” scaffold due to their wide range of applications in medicinal chemistry . They are found in many active pharmaceutical ingredients .
Material Science
The structural character of imidazo[1,2-a]pyridines makes them useful in material science . Their unique properties can be leveraged in the development of new materials.
Synthesis Methods
Imidazo[1,2-a]pyridines can be synthesized from easily available chemicals, making them desirable for various branches of chemistry . A solvent- and catalyst-free method for the synthesis of imidazo[1,2-a]pyridines has been developed .
Light-Sensitive Dyes
Imidazo[1,2-a]pyridines are used in the role of light-sensitive dyes . They can be used in various applications that require light sensitivity.
Data Storage
Imidazo[1,2-a]pyridines are used in optical media for data storage . Their light-sensitive properties make them suitable for this application.
Pesticides and Fungicides
Imidazo[1,2-a]pyridines are used in pesticides and fungicides . Their chemical properties can be leveraged to control pests and fungi.
Fluorescent Probes
Imidazo[1,2-a]pyridine derivatives have been used as fluorescent probes for in vitro and in vivo determination of mercury and iron ions . This allows for the detection and measurement of these ions in various applications.
Pharmaceutical Drugs
Imidazo[1,2-a]pyridine is found in several synthetic drugs that have been commercialized. These include the sedative Zolpidem, the anxiolytic Alpidem or Saridipem, and the heart-failure drug Olprione .
Mechanism of Action
Target of Action
2-Cyclopropyl-6-methylimidazo[1,2-a]pyridine is a derivative of the imidazo[1,2-a]pyridine class of compounds . Imidazo[1,2-a]pyridine derivatives have been shown to possess a broad range of biological activity . They have been used as antituberculosis agents , and also as covalent anticancer agents . .
Mode of Action
Imidazo[1,2-a]pyridine derivatives have been used in the development of covalent inhibitors , which work by forming a covalent bond with their target, leading to irreversible inhibition.
Biochemical Pathways
Imidazo[1,2-a]pyridine derivatives have been used in the treatment of tuberculosis and cancer , suggesting that they may affect pathways related to these diseases.
Result of Action
Imidazo[1,2-a]pyridine derivatives have shown significant activity against multidrug-resistant tuberculosis (mdr-tb) and extensively drug-resistant tuberculosis (xdr-tb) , and have been used as covalent anticancer agents .
Future Directions
properties
IUPAC Name |
2-cyclopropyl-6-methylimidazo[1,2-a]pyridine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12N2/c1-8-2-5-11-12-10(9-3-4-9)7-13(11)6-8/h2,5-7,9H,3-4H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HGSQJJJQOIGHTA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN2C=C(N=C2C=C1)C3CC3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
172.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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